Cas no 5069-78-3 (9H-Purin-2-amine,6-[[(2-methylphenyl)methyl]thio]-)
5069-78-3 structure
Product Name:9H-Purin-2-amine,6-[[(2-methylphenyl)methyl]thio]-
CAS No:5069-78-3
MF:C13H13N5S
MW:271.340820074081
CID:382977
PubChem ID:3331775
Update Time:2025-04-19
9H-Purin-2-amine,6-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purin-2-amine,6-[[(2-methylphenyl)methyl]thio]-
- 6-[(2-methylphenyl)methylsulfanyl]-7H-purin-2-amine
- 2-Amino-6-(o-methylbenzylthio)purin
- 6-(2-Methyl-benzylmercapto)-7(9)H-purin-2-ylamin
- 6-(2-methyl-benzylmercapto)-7(9)H-purin-2-ylamine
- 6-(2-methyl-benzylsulfanyl)-7(9)H-purin-2-ylamine
- AC1MNQBL
- NSC514366
- NSC-514366
- 5069-78-3
- DTXSID10391537
-
- Inchi: 1S/C13H13N5S/c1-8-4-2-3-5-9(8)6-19-12-10-11(16-7-15-10)17-13(14)18-12/h2-5,7H,6H2,1H3,(H3,14,15,16,17,18)
- InChI Key: GIGKRPZYSKLSAO-UHFFFAOYSA-N
- SMILES: S(C1=C2C(=NC(N)=N1)N=CN2)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 271.08939
- Monoisotopic Mass: 271.08916661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 75.46
9H-Purin-2-amine,6-[[(2-methylphenyl)methyl]thio]- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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